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Compound of Interest

Compound Name:
4-(Difluoromethoxy)-3-

methoxybenzaldehyde

Cat. No.: B067655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Difluoromethoxy)-3-
methoxybenzaldehyde, a key intermediate in the pharmaceutical industry. This document

outlines its chemical structure, physical and chemical properties, synthesis protocols, and

significant applications, with a focus on its role in drug development.

Chemical Structure and Properties
4-(Difluoromethoxy)-3-methoxybenzaldehyde is an aromatic aldehyde with the chemical

formula C9H8F2O3.[1][2][3] Its structure features a benzene ring substituted with a

difluoromethoxy group, a methoxy group, and a formyl (aldehyde) group.

Molecular Structure:

Caption: Chemical structure of 4-(Difluoromethoxy)-3-methoxybenzaldehyde.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 162401-70-9 [1][2][3]

Molecular Formula C9H8F2O3 [1][2][3]

Molecular Weight 202.15 g/mol [1][2][3]

Appearance
Clear, light orange liquid or

light yellow oil
[1][2]

Boiling Point 105-106 °C at 1 mmHg [2][4]

Density 1.260 ± 0.06 g/cm³ (Predicted) [2][4]

Refractive Index 1.5155 [2][4]

Flash Point 113.5 °C [4]

Storage Temperature 2-8°C, under inert atmosphere [2]

Table 2: Spectroscopic Data

Spectroscopy Data Reference

¹H NMR (250 MHz, CDCl₃)

δ (ppm): 9.74 (s, 1H), 7.31 (d,

J=1.7 Hz, 1H), 7.27 (dd, J=8.0,

1.7 Hz, 1H), 7.11 (d, J=8.0 Hz,

1H), 6.49 (t, J(F-H)=74.0 Hz,

1H), 3.76 (s, 3H)

[1]

Synthesis Protocols
Several synthetic routes for 4-(Difluoromethoxy)-3-methoxybenzaldehyde have been

reported, commonly starting from vanillin (4-hydroxy-3-methoxybenzaldehyde). Below is a

detailed experimental protocol based on a common method.

Synthesis from Vanillin and Monochlorodifluoromethane
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This protocol describes the synthesis via the reaction of vanillin with

monochlorodifluoromethane gas in the presence of a base.

Materials:

Vanillin (30.0 g, 0.2 mol)

Sodium hydroxide (13.0 g, 0.325 mol)

N,N-Dimethylformamide (DMF) (450 mL)

Monochlorodifluoromethane gas

Dichloromethane

Saturated sodium carbonate solution

Saturated brine

Anhydrous sodium sulfate

Water

Equipment:

Reaction flask

Stirrer

Heating mantle

Gas inlet tube

Thermometer

Separatory funnel

Rotary evaporator
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Procedure:

To a reaction flask, add DMF (450 mL), vanillin (30.0 g, 0.2 mol), and sodium hydroxide (13.0

g, 0.325 mol).[1]

Heat the reaction mixture to 90 °C with continuous stirring for 2 hours.[1]

Introduce monochlorodifluoromethane gas into the reaction system. Monitor the reaction

progress by Thin Layer Chromatography (TLC) until the vanillin is completely consumed.[1]

Once the reaction is complete, stop heating and allow the mixture to cool to room

temperature.[1]

Quench the reaction by adding water (450 mL).[1]

Extract the mixture with dichloromethane.[1]

Wash the organic phase sequentially with saturated sodium carbonate solution and

saturated brine.[1]

Dry the organic phase over anhydrous sodium sulfate.[1]

Concentrate the organic phase under reduced pressure to obtain 3-methoxy-4-

(difluoromethoxy)benzaldehyde as a light yellow oil (yield: 31.9 g, 80%).[1][2]

Synthesis Workflow:

Reaction Setup Reaction Workup and Purification

1. Add Vanillin, NaOH, and DMF to flask 2. Heat to 90°C for 2 hours 3. Introduce CHClF2 gas 4. Monitor by TLC until completion 5. Cool and quench with water 6. Extract with Dichloromethane 7. Wash with Na2CO3 and brine 8. Dry with Na2SO4 9. Concentrate under reduced pressure J

Final Product:
4-(Difluoromethoxy)-3-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-(Difluoromethoxy)-3-methoxybenzaldehyde.
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Applications in Drug Development and Medicinal
Chemistry
4-(Difluoromethoxy)-3-methoxybenzaldehyde is a crucial intermediate in the synthesis of

various pharmaceuticals, most notably Roflumilast.[5] Roflumilast is a selective

phosphodiesterase-4 (PDE4) inhibitor used for the treatment of chronic obstructive pulmonary

disease (COPD).[5]

The incorporation of the difluoromethoxy group is a strategic approach in medicinal chemistry

to enhance the properties of drug candidates.[5] This functional group can:

Improve Metabolic Stability: The C-F bond is highly stable, which can slow down metabolic

processes, leading to a longer drug half-life.[5]

Enhance Lipophilicity: The fluorine atoms increase the lipophilicity of the molecule, which can

improve its ability to cross cell membranes and reach its target.[5]

Modulate Receptor Binding: The unique electronic properties of fluorine can influence the

binding affinity of the molecule to its target receptor.[5]

Beyond Roflumilast, this compound serves as a versatile building block for the synthesis of

other biologically active molecules targeting a range of diseases, including inflammatory

conditions and neurodegenerative disorders.[5]

Safety and Handling
4-(Difluoromethoxy)-3-methoxybenzaldehyde should be handled with care in a well-

ventilated area.[6] It is classified as causing skin and serious eye irritation, and may cause

respiratory irritation.[6][7][8]

Precautionary Measures:

Avoid breathing fumes, mist, spray, or vapors.[6][7][8]

Wear protective gloves, protective clothing, eye protection, and face protection.[6][7][8]

In case of contact with skin, wash with plenty of soap and water.[6][8]
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If in eyes, rinse cautiously with water for several minutes.[6][8]

Store in a well-ventilated place and keep the container tightly closed.[8]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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